Cas no 1361780-75-7 (2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine)

• Product Name: 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine
• CAS No: 1361780-75-7
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4993476
• Update Time: 2025-08-04

2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine

• Inchi： 1S/C14H12Cl2FN/c15-10-1-3-13(14(16)8-10)12-4-2-11(17)7-9(12)5-6-18/h1-4,7-8H,5-6,18H2
• InChI Key： VUGQGMJQLKBZAY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1CCN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine

Introduction to 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine (CAS No. 1361780-75-7)

2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine, also known by its CAS number 1361780-75-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique biphenyl structure and the presence of chlorine and fluorine substituents, which contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine consists of a biphenyl core with two chlorine atoms and one fluorine atom substituting at specific positions. The ethylamine side chain attached to the biphenyl ring further enhances its reactivity and solubility, making it a versatile molecule for various applications. The combination of these functional groups provides a robust platform for the development of novel therapeutic agents.

In recent years, the study of 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine has been driven by its potential as a lead compound in drug discovery. Research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are crucial in many physiological processes and are often targeted in the treatment of diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine to selectively bind to a specific subtype of GPCRs, demonstrating its potential as a therapeutic agent for treating chronic pain. The researchers found that this compound exhibited high affinity and selectivity for the target receptor, leading to significant analgesic effects in preclinical models without causing adverse side effects commonly associated with traditional pain medications.

Beyond its role in GPCR modulation, 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an antiviral agent against certain RNA viruses, including influenza and coronaviruses. The compound's ability to interfere with viral replication mechanisms makes it an attractive candidate for further investigation in the context of emerging viral threats.

The synthesis of 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine typically involves multi-step organic reactions, starting from readily available starting materials such as 1-chloro-3-fluorobenzene and 1-chloroethane. Advanced synthetic methods, including transition metal-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only ensure high efficiency but also allow for the facile introduction of structural modifications to explore a broader range of biological activities.

In terms of safety and toxicity, extensive in vitro and in vivo studies have been conducted to evaluate the potential risks associated with 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine. Results from these studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety profile and any potential side effects that may arise during prolonged use.

The future prospects for 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine are promising. As more data becomes available from preclinical and clinical trials, it is likely that this compound will find applications in various therapeutic areas. Its unique chemical structure and favorable biological properties position it as a valuable tool for both basic research and drug development.

In conclusion, 2-(2',4'-Dichloro-4-fluoro-biphenyl-2-yl)-ethylamine (CAS No. 1361780-75-7) represents an important molecule in the field of medicinal chemistry. Its potential as a therapeutic agent for pain management, antiviral treatment, and other applications underscores the importance of continued research into this compound. As scientists continue to unravel its mechanisms of action and optimize its properties, it is poised to make significant contributions to modern medicine.